Cas no 21416-46-6 (2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(1-sulfo-2-naphthalenyl)diazenyl]-)
21416-46-6 structure
Product Name:2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(1-sulfo-2-naphthalenyl)diazenyl]-
CAS No:21416-46-6
MF:C21H14N2O6S
MW:422.410664081573
CID:271589
PubChem ID:80877
Update Time:2025-04-19
2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(1-sulfo-2-naphthalenyl)diazenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylicacid, 3-hydroxy-4-[2-(1-sulfo-2-naphthalenyl)diazenyl]-
- (4E)-3-oxo-4-[2-(1-sulfonaphthalen-2-yl)hydrazinylidene]-3,4-dihydronaphthalene-2-carboxylic acid
- (4E)-3-Oxo-4-[(1-sulfo-2-naphthyl)hydrazono]-3,4-dihydro-2-naphth alenecarboxylic acid
- SCHEMBL13276323
- 2-Naphthalenecarboxylic acid, 3-hydroxy-4-((1-sulfo-2-naphthalenyl)azo)-
- DTXSID90863803
- NS00040967
- NS00124539
- 21416-46-6
- SCHEMBL9102907
- D&C Red 34
- SCHEMBL13276324
- 3-Hydroxy-4-[(1-sulfonaphthalen-2-yl)diazenyl]naphthalene-2-carboxylic acid
- SCHEMBL92065
- D&c Red No.34
-
- Inchi: 1S/C21H14N2O6S/c24-19-16(21(25)26)11-13-6-2-3-7-14(13)18(19)23-22-17-10-9-12-5-1-4-8-15(12)20(17)30(27,28)29/h1-11,24H,(H,25,26)(H,27,28,29)/b23-22+
- InChI Key: PWUSHZPXYOALFZ-GHVJWSGMSA-N
- SMILES: S(C1C(=CC=C2C=CC=CC=12)/N=N/C1=C(C(C(=O)O)=CC2C=CC=CC=21)O)(=O)(=O)O
Computed Properties
- Exact Mass: 422.05732
- Monoisotopic Mass: 422.057257
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 874
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 142
- XLogP3: 4.7
Experimental Properties
- Density: 1.53
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.717
- PSA: 136.62
- LogP: 4.10720
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